![molecular formula C10H16INO2 B6266885 tert-butyl N-{3-iodobicyclo[1.1.1]pentan-1-yl}carbamate CAS No. 2231675-14-0](/img/no-structure.png)
tert-butyl N-{3-iodobicyclo[1.1.1]pentan-1-yl}carbamate
Overview
Description
Tert-butyl N-{3-iodobicyclo[1.1.1]pentan-1-yl}carbamate, commonly known as IBPC, is a chemical compound that has gained significant attention in scientific research due to its unique structure and properties. IBPC is a carbamate derivative of the bicyclic compound, norbornane, which contains a substituted iodine atom at the bridgehead position.
Mechanism of Action
The mechanism of action of IBPC involves the inhibition of enzymes by binding to the active site of the enzyme. The binding of IBPC to the active site of the enzyme results in the formation of a stable complex, which prevents the substrate from binding to the enzyme. The inhibition of enzymes by IBPC has been shown to be reversible and competitive in nature.
Biochemical and physiological effects:
IBPC has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, antitumor, and neuroprotective effects. The anti-inflammatory effect of IBPC has been attributed to its ability to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which are involved in the inflammatory response. The antitumor effect of IBPC has been attributed to its ability to inhibit the activity of carbonic anhydrase, an enzyme involved in the growth and survival of tumor cells. The neuroprotective effect of IBPC has been attributed to its ability to inhibit the activity of acetylcholinesterase, an enzyme involved in the degradation of acetylcholine, which is an important neurotransmitter in the central nervous system.
Advantages and Limitations for Lab Experiments
IBPC has several advantages for lab experiments, including its high yield and purity, its unique structure and properties, and its potent inhibitory activity against various enzymes. However, IBPC also has some limitations for lab experiments, including its high cost, its limited availability, and its potential toxicity.
Future Directions
The future directions of IBPC research include the development of new synthesis methods to improve the yield and purity of IBPC, the identification of new enzyme targets for IBPC, the optimization of IBPC structure for improved potency and selectivity, and the evaluation of IBPC in animal models for various diseases. Furthermore, the potential application of IBPC in drug discovery and chemical biology should be explored further, as IBPC has shown promising results in these fields.
Conclusion:
In conclusion, IBPC is a carbamate derivative of the bicyclic compound, norbornane, which has gained significant attention in scientific research due to its unique structure and properties. IBPC has been extensively studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. The potential application of IBPC in drug discovery and chemical biology should be explored further, as IBPC has shown promising results in these fields.
Synthesis Methods
The synthesis of IBPC involves the reaction of tert-butyl N-(bromocarbonyl)carbamate with 3-iodonorbornane in the presence of a palladium catalyst. The reaction proceeds via a palladium-catalyzed cross-coupling reaction, which results in the formation of IBPC with high yield and purity. The synthesis method of IBPC has been extensively studied and optimized to obtain the highest yield and purity.
Scientific Research Applications
IBPC has been used in various scientific research applications, including drug discovery, chemical biology, and medicinal chemistry. IBPC has been shown to exhibit potent inhibitory activity against various enzymes, such as acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. The inhibition of these enzymes is of significant interest in drug discovery and chemical biology, as they are involved in various physiological and pathological processes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{3-iodobicyclo[1.1.1]pentan-1-yl}carbamate involves the reaction of tert-butyl carbamate with 3-iodobicyclo[1.1.1]pentane in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butyl carbamate", "3-iodobicyclo[1.1.1]pentane", "catalyst" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in a suitable solvent.", "Step 2: Add 3-iodobicyclo[1.1.1]pentane to the solution.", "Step 3: Add a suitable catalyst to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for a suitable period of time.", "Step 5: Cool the reaction mixture and extract the product using a suitable solvent.", "Step 6: Purify the product using column chromatography or recrystallization." ] } | |
CAS RN |
2231675-14-0 |
Molecular Formula |
C10H16INO2 |
Molecular Weight |
309.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
